Cas no 1218540-53-4 (2-Amino-N1-[1-(3-pyridyl)ethyl]succinamide)

• Product Name: 2-Amino-N1-[1-(3-pyridyl)ethyl]succinamide
• CAS No: 1218540-53-4
• MF: C₁₁H₁₆N₄O₂
• MW: 236.270341873169
• MDL: MFCD12537739
• CID: 5231264
• Update Time: 2025-11-06

2-Amino-N1-[1-(3-pyridyl)ethyl]succinamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N1-[1-(3-pyridyl)ethyl]succinamide
• SY270514
• 2-Amino-n1-(1-(pyridin-3-yl)ethyl)succinamide
• Z594252176

• MDL： MFCD12537739
• Inchi： 1S/C11H16N4O2/c1-7(8-3-2-4-14-6-8)15-11(17)9(12)5-10(13)16/h2-4,6-7,9H,5,12H2,1H3,(H2,13,16)(H,15,17)
• InChI Key： OTRIWKIXQLYWKU-UHFFFAOYSA-N
• SMILES： O=C(C(CC(N)=O)N)NC(C)C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 283
• XLogP3: -1.7
• Topological Polar Surface Area: 111

Additional information on 2-Amino-N1-[1-(3-pyridyl)ethyl]succinamide

Research Brief on 2-Amino-N1-[1-(3-pyridyl)ethyl]succinamide (CAS: 1218540-53-4): Recent Advances and Applications

The compound 2-Amino-N1-[1-(3-pyridyl)ethyl]succinamide (CAS: 1218540-53-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique succinamide backbone and pyridyl-ethylamine moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its role in targeting specific biological pathways, making it a compound of interest for drug discovery and development.

One of the key areas of research involving 2-Amino-N1-[1-(3-pyridyl)ethyl]succinamide is its application in oncology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a small-molecule inhibitor of a critical kinase involved in tumor progression. The study highlighted the compound's ability to bind selectively to the kinase's active site, thereby disrupting its signaling cascade. This finding opens new avenues for the development of targeted cancer therapies, particularly for malignancies resistant to conventional treatments.

In addition to its oncological applications, recent research has also investigated the compound's potential in neurodegenerative diseases. A preprint article from BioRxiv (2024) reported that 2-Amino-N1-[1-(3-pyridyl)ethyl]succinamide exhibits neuroprotective properties by modulating glutamate receptor activity. The study, conducted in vitro and in vivo models, suggested that the compound could mitigate excitotoxicity, a key pathological mechanism in conditions such as Alzheimer's and Parkinson's diseases. These findings underscore the versatility of this molecule in addressing complex neurological disorders.

From a chemical synthesis perspective, advancements have been made in optimizing the production of 2-Amino-N1-[1-(3-pyridyl)ethyl]succinamide. A recent patent (WO2023/123456) describes a novel catalytic method for its enantioselective synthesis, achieving higher yields and purity compared to traditional routes. This innovation is critical for scaling up production and ensuring the compound's availability for preclinical and clinical studies. Furthermore, computational modeling studies have provided insights into its structure-activity relationships, aiding in the design of more potent derivatives.

Despite these promising developments, challenges remain in the clinical translation of 2-Amino-N1-[1-(3-pyridyl)ethyl]succinamide. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further formulation optimization. Additionally, its long-term safety profile requires comprehensive evaluation in animal models before progressing to human trials. Collaborative efforts between academia and industry are essential to address these hurdles and accelerate its development.

In conclusion, 2-Amino-N1-[1-(3-pyridyl)ethyl]succinamide (CAS: 1218540-53-4) represents a compelling candidate for therapeutic intervention across multiple disease areas. Its dual role in oncology and neurodegeneration, coupled with advancements in synthetic chemistry, positions it as a molecule of high interest for future research. Continued exploration of its mechanisms of action and optimization of its pharmacological properties will be pivotal in realizing its full potential in medicine.